Cas no 1780050-37-4 (2-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-4-amine)

• Product Name: 2-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-4-amine
• CAS No: 1780050-37-4
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5806443
• PubChem ID: 84062232
• Update Time: 2025-10-11

2-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-4-amine
• 1780050-37-4
• EN300-19585965

• Inchi： 1S/C12H16N2/c13-12-8-14(10-5-6-10)7-9-3-1-2-4-11(9)12/h1-4,10,12H,5-8,13H2
• InChI Key： AOGOMTNWXSCSSS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C(C1)N)C1CC1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-4-amine

Exploring the Potential of 2-Cyclopropyl-1,2,3,4-Tetrahydroisoquinolin-4-Amine (CAS 1780050-37-4) in Modern Research

The compound 2-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-4-amine (CAS 1780050-37-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This tetrahydriosoquinoline derivative, characterized by its cyclopropyl substitution, offers a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

One of the key reasons behind the growing interest in CAS 1780050-37-4 is its structural similarity to naturally occurring alkaloids, which often exhibit bioactive properties. The tetrahydroisoquinoline core is a common motif in many pharmacologically active compounds, making this derivative a promising candidate for further exploration. Recent studies have highlighted its potential in modulating specific receptor pathways, though detailed mechanistic insights remain an active area of investigation. This aligns with the broader scientific community's focus on small-molecule drug discovery and targeted therapy.

From a synthetic chemistry perspective, the incorporation of a cyclopropyl group into the 1,2,3,4-tetrahydroisoquinoline framework introduces steric and electronic effects that can significantly influence the compound's reactivity and binding affinity. This has led to its use in medicinal chemistry optimization projects, where researchers aim to fine-tune pharmacokinetic properties such as bioavailability and metabolic stability. The compound's amine functionality further enhances its utility as a versatile intermediate for derivatization, enabling the creation of diverse molecular libraries.

In the context of current research trends, 2-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-4-amine has been discussed in relation to fragment-based drug design (FBDD) approaches. Its moderate molecular weight and balanced physicochemical properties make it an attractive starting point for lead compound development. Several pharmaceutical companies have included similar scaffolds in their screening collections, recognizing their potential to address challenging biological targets. This is particularly relevant given the increasing demand for novel therapeutic agents against complex diseases.

The analytical characterization of CAS 1780050-37-4 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm the compound's structural integrity and purity, which are critical for reliable research outcomes. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules, supporting their use in high-throughput screening campaigns.

Looking ahead, the scientific community anticipates expanded applications for 2-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-4-amine in various research domains. Its potential role in developing central nervous system (CNS) therapeutics is particularly noteworthy, given the structural features shared with known neuroactive compounds. However, researchers emphasize the need for comprehensive structure-activity relationship (SAR) studies to fully elucidate its pharmacological profile and optimize its therapeutic potential.

From a commercial perspective, the availability of CAS 1780050-37-4 from specialized chemical suppliers has facilitated its adoption in academic and industrial laboratories. The compound's growing presence in scientific literature reflects its importance as a research tool, with particular relevance to studies investigating molecular recognition and protein-ligand interactions. This aligns with current interests in computational drug design and virtual screening methodologies.

In conclusion, 2-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-4-amine represents an intriguing subject of study at the intersection of organic chemistry and pharmacology. Its unique structural features and potential biological activities position it as a valuable compound for advancing our understanding of molecular interactions and developing next-generation therapeutics. As research continues to evolve, this compound will likely play an increasingly important role in addressing current challenges in drug discovery and biomolecular research.